Cas no 1803771-53-0 (Methyl 4-cyano-3-hydroxy-2-mercaptobenzoate)

• Product Name: Methyl 4-cyano-3-hydroxy-2-mercaptobenzoate
• CAS No: 1803771-53-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4952199
• Update Time: 2025-10-22

Methyl 4-cyano-3-hydroxy-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-hydroxy-2-mercaptobenzoate

• Inchi： 1S/C9H7NO3S/c1-13-9(12)6-3-2-5(4-10)7(11)8(6)14/h2-3,11,14H,1H3
• InChI Key： LIXDPWKHVVXYIE-UHFFFAOYSA-N
• SMILES： SC1C(=C(C#N)C=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 71.3

Additional information on Methyl 4-cyano-3-hydroxy-2-mercaptobenzoate

Introduction to Methyl 4-Cyano-3-Hydroxy-2-Mercaptobenzoate (CAS No. 1803771-53-0)

Methyl 4-cyano-3-hydroxy-2-mercaptobenzoate, also known by its CAS number 1803771-53-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 4-position, a hydroxyl group at the 3-position, and a mercapto group at the 2-position. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of research and industry.

Recent studies have highlighted the importance of Methyl 4-cyano-3-hydroxy-2-m mercaptobenzoate in the development of advanced materials. For instance, researchers have explored its role as a precursor for synthesizing metalloorganic frameworks (MOFs) and coordination polymers. The presence of the mercapto (-SH) group allows for strong metal-ligand interactions, making it an ideal candidate for constructing porous materials with high surface areas. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, Methyl 4-cyano-3-hydroxy-2-m mercaptobenzoate has also been investigated for its biological activity. The hydroxyl (-OH) and cyano (-CN) groups are known to influence the compound's pharmacokinetic properties, making it a promising lead molecule in drug discovery. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This has sparked interest in further exploring its potential as a therapeutic agent.

The synthesis of Methyl 4-cyano-3-hydroxy-2-m mercaptobenzoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes that incorporate green chemistry principles, reducing the environmental impact of production processes. These methods typically involve nucleophilic substitution reactions or coupling reactions, depending on the starting materials used.

From an analytical perspective, Methyl 4-cyano-3-hydroxy-2-m mercaptobenzoate has been extensively studied using various spectroscopic techniques such as UV-vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its electronic structure and intermolecular interactions. For example, IR spectroscopy has revealed the presence of strong hydrogen bonding between the hydroxyl and cyano groups, which significantly influences the compound's physical properties.

Looking ahead, the potential applications of Methyl 4-cyano-3-hydroxy-2-m mercaptobenzoate are vast and varied. Its unique combination of functional groups makes it a valuable building block for designing novel materials and molecules with tailored properties. As research continues to uncover new aspects of this compound's chemistry and biology, it is likely to play an increasingly important role in both academic and industrial settings.